Cas no 2548989-66-6 (4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole)

• Product Name: 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole
• CAS No: 2548989-66-6
• MF: C₁₄H₁₇N₇
• MW: 283.331681013107
• CID: 5311075
• PubChem ID: 154583336
• Update Time: 2025-07-15

4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-8-[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-1,2,4-triazolo[4,3-a]pyrazine
• 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole

• Inchi： 1S/C14H17N7/c1-10-5-16-20(6-10)9-12-7-19(8-12)13-14-18-17-11(2)21(14)4-3-15-13/h3-6,12H,7-9H2,1-2H3
• InChI Key： PGOHXEBATBGLCW-UHFFFAOYSA-N
• SMILES： N1(C2C3=NN=C(C)N3C=CN=2)CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 283.15454357g/mol
• Monoisotopic Mass: 283.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.86±0.30(Predicted)

Additional information on 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole

Comprehensive Analysis of 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole (CAS No. 2548989-66-6)

The compound 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole (CAS No. 2548989-66-6) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a triazolopyrazine core linked to an azetidine and pyrazole moiety, has garnered attention for its potential applications in drug discovery, particularly in targeting kinase pathways and modulating protein-protein interactions.

Recent advancements in small-molecule therapeutics have highlighted the importance of compounds like 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole. Researchers are increasingly exploring its role in precision medicine, where its selective binding properties could be leveraged for conditions such as inflammatory diseases and certain metabolic disorders. The compound's azetidine ring, known for its conformational rigidity, may enhance bioavailability—a critical factor in modern drug design.

From a synthetic chemistry perspective, the triazolopyrazine scaffold in this molecule is of particular interest due to its hydrogen-bond acceptor/donor capabilities, which are crucial for molecular recognition in biological systems. This feature aligns with current trends in fragment-based drug design, where researchers seek to optimize lead compounds with improved pharmacokinetic profiles. The presence of the methyl-pyrazole group further contributes to metabolic stability, addressing a common challenge in drug development.

In computational chemistry and AI-assisted drug discovery, compounds with CAS No. 2548989-66-6 are frequently studied for their 3D pharmacophore characteristics. Molecular docking simulations suggest potential interactions with various enzyme active sites, making it a candidate for virtual screening libraries. This aligns with growing industry interest in in silico prediction methods to accelerate lead optimization.

The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized heterocycles like this compound. Its azetidine-pyrazole combination offers a balance between lipophilicity and polarity, potentially addressing the blood-brain barrier penetration challenges that many CNS-targeting drugs face. These properties make it relevant to current research on neurodegenerative disease therapeutics.

Analytical characterization of 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's stability under various pH conditions has become a topic of interest, particularly for researchers developing oral dosage forms. Recent studies have examined its solubility profile in different pharmaceutical excipients, addressing formulation challenges common to similar heterocyclic compounds.

In the context of green chemistry initiatives, synthetic routes to this compound are being optimized to reduce organic solvent usage and improve atom economy. These efforts reflect broader industry movements toward sustainable pharmaceutical manufacturing. The compound's relatively simple purification profile compared to similar heterocycles makes it an attractive candidate for scale-up processes.

Patent landscapes reveal growing intellectual property activity surrounding triazolopyrazine derivatives, with particular attention to their use as kinase inhibitors. While specific clinical applications of CAS No. 2548989-66-6 remain proprietary in many cases, published structure-activity relationship studies suggest promising directions for future therapeutic development. This aligns with current translational research priorities in academic and industrial settings.

From a regulatory perspective, compounds in this structural class typically fall under research-use-only classifications, with handling procedures similar to other laboratory chemicals. Proper material safety data documentation is essential, though the compound doesn't exhibit extreme hazards common to more reactive species. This safety profile facilitates its use in high-throughput screening platforms.

The future research trajectory for 4-methyl-1-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}azetidin-3-yl)methyl-1H-pyrazole will likely focus on expanding its structure-activity relationship database and exploring novel synthetic methodologies. As personalized medicine advances, the compound's modular structure positions it well for structure-based drug design applications targeting emerging biological targets. Its continued study contributes valuable insights to the broader field of medicinal chemistry innovation.